Cas no 874498-45-0 (4-Methoxy-6-nitroquinoline)
4-Methoxy-6-nitroquinoline structure
Product Name:4-Methoxy-6-nitroquinoline
CAS No:874498-45-0
MF:C10H8N2O3
MW:204.18212223053
CID:1007017
PubChem ID:53440105
Update Time:2025-04-20
4-Methoxy-6-nitroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-6-nitroquinoline
- SCHEMBL15910663
- 874498-45-0
- DTXSID30702368
- DB-218967
-
- MDL: MFCD09261106
- Inchi: 1S/C10H8N2O3/c1-15-10-4-5-11-9-3-2-7(12(13)14)6-8(9)10/h2-6H,1H3
- InChI Key: NDTIKLZOFMIJHX-UHFFFAOYSA-N
- SMILES: O(C)C1C=CN=C2C=CC(=CC2=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.053
- Monoisotopic Mass: 204.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 2
4-Methoxy-6-nitroquinoline Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
874498-45-0 (4-Methoxy-6-nitroquinoline) Related Products
- 175913-41-4(4-methoxy-6-nitro-1H-indole)
- 6270-14-0(4-hydroxy-7-nitroquinoline)
- 23432-42-0(6-Nitroquinolin-4-ol)
- 159454-73-6(6-Methoxy-3-nitroquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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